2-[(4-methoxyphenyl)methyl]-4-oxo-1H-pyrimidine-6-carboxylic acid

• IUPAC Name: 2-[(4-methoxyphenyl)methyl]-4-oxo-1H-pyrimidine-6-carboxylic acid
• InChI: InChI=1S/C13H12N2O4/c1-19-9-4-2-8(3-5-9)6-11-14-10(13(17)18)7-12(16)15-11/h2-5,7H,6H2,1H3,(H,17,18)(H,14,15,16)
• InChI Key: PSCYMOWHAQNKCO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=NC(=O)C=C(N2)C(=O)O
• Molecular Formula: C13H12N2O4
• Molecular Weight: 260.24 g/mol

Description

The compound identified as “2-[(4-methoxyphenyl)methyl]-4-oxo-1H-pyrimidine-6-carboxylic acid” is a chemical substance with specific properties and applications. It is important to understand its structure, preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds to fully appreciate its significance.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of 2-[(4-methoxyphenyl)methyl]-4-oxo-1H-pyrimidine-6-carboxylic acid involves specific synthetic routes and reaction conditions. These methods typically require the use of various reagents and catalysts to achieve the desired chemical structure. The exact synthetic route may vary depending on the desired purity and yield of the compound.

Industrial Production Methods: Industrial production of this compound involves scaling up the synthetic routes to produce larger quantities of the compound. This process may involve the use of specialized equipment and techniques to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions: 2-[(4-methoxyphenyl)methyl]-4-oxo-1H-pyrimidine-6-carboxylic acid undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s properties and enhancing its applications.

Common Reagents and Conditions: Common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent, play a crucial role in determining the outcome of these reactions.

Major Products Formed: The major products formed from the reactions of this compound depend on the specific reagents and conditions used. These products can vary widely and may include derivatives with enhanced properties or new functionalities.

Scientific Research Applications

2-[(4-methoxyphenyl)methyl]-4-oxo-1H-pyrimidine-6-carboxylic acid has a wide range of scientific research applications. It is used in various fields, including chemistry, biology, medicine, and industry. In chemistry, it serves as a reagent or intermediate in the synthesis of other compounds. In biology, it may be used in studies related to cellular processes and molecular interactions. In medicine, it could be investigated for its potential therapeutic effects. In industry, it may be utilized in the production of materials or as a component in various products.

Mechanism of Action

The mechanism of action of 2-[(4-methoxyphenyl)methyl]-4-oxo-1H-pyrimidine-6-carboxylic acid involves its interaction with specific molecular targets and pathways These interactions can lead to various effects, depending on the context in which the compound is used

Comparison with Similar Compounds

Similar Compounds: 2-[(4-methoxyphenyl)methyl]-4-oxo-1H-pyrimidine-6-carboxylic acid can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with related structures or similar functional groups.

Uniqueness: The uniqueness of this compound lies in its specific properties and applications that distinguish it from other compounds. These unique features make it valuable for certain scientific research and industrial applications.